Cas no 2168222-37-3 (2-methylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 2-methylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2168222-37-3
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 6350959
• PubChem ID: 153953093
• Update Time: 2025-11-02

2-methylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methylthieno2,3-dpyrimidine-4-carboxylic acid
• 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid
• EN300-1267888
• 2168222-37-3

• Inchi： 1S/C8H6N2O2S/c1-4-9-6(8(11)12)5-2-3-13-7(5)10-4/h2-3H,1H3,(H,11,12)
• InChI Key： RMMOHJGCFNKRTO-UHFFFAOYSA-N
• SMILES： S1C=CC2=C(C(=O)O)N=C(C)N=C12

Computed Properties

• Exact Mass: 194.01499861g/mol
• Monoisotopic Mass: 194.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.3Ų

Additional information on 2-methylthieno2,3-dpyrimidine-4-carboxylic acid

Comprehensive Guide to 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2168222-37-3): Properties, Applications, and Market Insights

The compound 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2168222-37-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This thienopyrimidine derivative features a unique molecular structure combining a pyrimidine ring fused with a thiophene moiety, making it a valuable scaffold for drug discovery and material science applications.

With the increasing demand for novel heterocyclic compounds in medicinal chemistry, 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid has emerged as a key intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors, given the growing market for targeted cancer therapies and the recent breakthroughs in personalized medicine approaches.

The molecular structure of 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid offers multiple sites for chemical modification, allowing for the creation of diverse derivatives with tailored properties. This versatility aligns perfectly with current trends in fragment-based drug design and combinatorial chemistry, where researchers seek to rapidly explore chemical space for new therapeutic candidates.

In the agrochemical sector, compounds containing the thienopyrimidine core have shown promise as potential plant growth regulators and pest control agents. The carboxylic acid functionality in 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid provides an excellent handle for further derivatization, enabling the development of more environmentally friendly crop protection products - a hot topic in sustainable agriculture discussions.

Recent studies have highlighted the potential of thienopyrimidine derivatives in addressing antimicrobial resistance, one of the most pressing global health challenges. The structural features of 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid make it particularly interesting for developing new classes of antibiotics, especially against Gram-positive pathogens that have developed resistance to conventional treatments.

The synthesis of 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's shift toward more sustainable practices. Researchers are particularly interested in developing catalytic methods that reduce waste and improve yields for this valuable intermediate.

From a commercial perspective, the demand for 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid has been steadily increasing, driven by its applications in pharmaceutical research and specialty chemicals. The compound is typically supplied as a high-purity solid with excellent stability, making it suitable for various research and development purposes. Current market analysis suggests growing interest from both academic institutions and industrial research facilities.

Analytical characterization of 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent advancements in analytical technologies have enabled more precise quality control, which is crucial for maintaining consistency in research outcomes.

The physicochemical properties of 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid, including its solubility profile and thermal stability, make it particularly suitable for various formulation approaches. These characteristics are especially relevant in the context of drug delivery system development, where researchers seek to improve bioavailability and therapeutic efficacy of active pharmaceutical ingredients.

In material science applications, the thienopyrimidine scaffold has shown potential in the development of organic electronic materials. The conjugated system in 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid suggests possible applications in organic semiconductors or photovoltaic materials, aligning with the growing interest in sustainable energy solutions and flexible electronics.

Safety considerations for handling 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and good laboratory practices are recommended when working with this chemical. The compound's safety profile makes it attractive for research applications compared to more hazardous alternatives.

Looking to the future, 2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid is poised to play an important role in the development of next-generation therapeutics and functional materials. Its structural versatility and synthetic accessibility position it as a valuable tool for researchers exploring new chemical entities across multiple disciplines. As the scientific community continues to seek innovative solutions to complex challenges, this compound will likely remain an important building block in chemical research and development.